Cas no 1248249-82-2 (2-Amino-N-(1-methyl-piperidin-4-ylmethyl)-acetamide)

• Product Name: 2-Amino-N-(1-methyl-piperidin-4-ylmethyl)-acetamide
• CAS No: 1248249-82-2
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 2156508
• Update Time: 2025-06-12

2-Amino-N-(1-methyl-piperidin-4-ylmethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-(1-methyl-piperidin-4-ylmethyl)-acetamide
• 2-Amino-N-((1-methylpiperidin-4-yl)methyl)acetamide
• 2-amino-N-[(1-methylpiperidin-4-yl)methyl]acetamide
• AM91294
• 2-Amino-N-(1-methylpiperidin-4-ylmethyl)acetamide
• 2-Amino-N-(1-methyl-piperidin-4-ylmethyl)-acetamide

• Inchi： 1S/C9H19N3O/c1-12-4-2-8(3-5-12)7-11-9(13)6-10/h8H,2-7,10H2,1H3,(H,11,13)
• InChI Key： PFNORFUEKBTYCS-UHFFFAOYSA-N
• SMILES： O=C(CN)NCC1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Topological Polar Surface Area: 58.4

Additional information on 2-Amino-N-(1-methyl-piperidin-4-ylmethyl)-acetamide

Introduction to 2-Amino-N-(1-methyl-piperidin-4-ylmethyl)-acetamide (CAS No. 1248249-82-2)

2-Amino-N-(1-methyl-piperidin-4-ylmethyl)-acetamide, identified by the Chemical Abstracts Service Number (CAS No.) 1248249-82-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperidine core and an acetamide functional group, has garnered attention due to its structural complexity and potential biological activities. The presence of a methyl group at the 1-position of the piperidine ring and an N-methylated amine moiety suggests a high degree of versatility in terms of chemical reactivity and biological interaction.

The structural framework of 2-Amino-N-(1-methyl-piperidin-4-ylmethyl)-acetamide positions it as a valuable scaffold for the development of novel therapeutic agents. Piperidine derivatives are well-documented for their role in drug discovery, particularly in the modulation of enzyme activity and receptor binding. The acetamide group, on the other hand, is a common pharmacophore found in many bioactive molecules, contributing to solubility and metabolic stability. The combination of these features makes this compound a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been a surge in research focused on developing small molecules that can modulate central nervous system (CNS) functions. Piperidine-based compounds have shown promise in this domain, with several derivatives being investigated for their potential as psychoactive agents. The N-methylated amine moiety in 2-Amino-N-(1-methyl-piperidin-4-ylmethyl)-acetamide could play a crucial role in facilitating blood-brain barrier penetration, a critical factor for CNS drugs. This characteristic has prompted researchers to explore its potential as a lead compound for drugs targeting neurological disorders.

Moreover, the compound's ability to engage with biological targets through hydrogen bonding and hydrophobic interactions makes it an attractive candidate for structure-based drug design. Computational modeling studies have indicated that 2-Amino-N-(1-methyl-piperidin-4-ylmethyl)-acetamide can interact with various protein targets, suggesting multiple potential mechanisms of action. These interactions could be leveraged to develop drugs with specific therapeutic profiles, such as those targeting neurodegenerative diseases or cognitive disorders.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex piperidine derivatives like 2-Amino-N-(1-methyl-piperidin-4-ylmethyl)-acetamide. Techniques such as solid-phase synthesis and flow chemistry have streamlined the process of constructing these intricate molecules, allowing for rapid screening of their biological activity. This progress has accelerated the pace at which novel drug candidates can be identified and tested.

The pharmacological profile of 2-Amino-N-(1-methyl-piperidin-4-ylmethyl)-acetamide is still under extensive investigation. Preliminary studies have suggested that it may exhibit properties relevant to pain management, anxiety modulation, and potentially even antipsychotic effects. These findings are based on both in vitro assays and animal models, which have provided initial insights into its mechanism of action. Further research is needed to fully elucidate its pharmacological properties and to determine its suitability for clinical development.

In the context of drug discovery, the synthesis and characterization of 2-Amino-N-(1-methyl-piperidin-4-ylmethyl)-acetamide represent a significant step forward. The compound's unique structural features offer a rich foundation for medicinal chemists to explore new therapeutic avenues. As research continues, it is anticipated that this molecule will contribute valuable insights into the development of next-generation pharmaceuticals.

The potential applications of 2-Amino-N-(1-methyl-piperidin-4-ylmethyl)-acetamide extend beyond traditional pharmaceuticals. Its structural motifs could be adapted for use in agrochemicals or as intermediates in other chemical syntheses. The versatility of piperidine derivatives ensures that this compound remains a subject of interest across multiple scientific disciplines.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that can interact with them in precise ways. 2-Amino-N-(1-methyl-piperidin-4-ylmethyl)-acetamide exemplifies this trend, embodying the intersection of chemistry, biology, and medicine. Its study not only advances our knowledge but also opens new doors for therapeutic innovation.